Cas no 2973-43-5 (Phenyl, 4-bromo-)
Phenyl, 4-bromo- structure
Product Name:Phenyl, 4-bromo-
Phenyl, 4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Phenyl, 4-bromo-
- 4-Bromophenyl
- p-Bromophenyl
- p-Bromophenyl radical
- 2973-43-5
-
- Inchi： 1S/C6H4Br/c7-6-4-2-1-3-5-6/h2-5H
- InChI Key： REHHBTUVMSHZNT-UHFFFAOYSA-N
- SMILES： BrC1C=C[C]=CC=1 |^1:4|
Computed Properties
- Exact Mass: 155.95745
- Monoisotopic Mass: 154.949638
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0
Experimental Properties
- PSA: 0
- LogP: 2.19440
Phenyl, 4-bromo- Related Literature
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1. Aromatic substitution. Part XIII. The polarity of aryl radicals. Further reactions of pyridine with substituted phenyl radicalsR. A. Abramovitch,Maitreyi Saha J. Chem. Soc. B 1966 733
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2. 383. Homolytic aromatic substitution. Part XIV. Ratio of isomerides formed in the arylation of nitrobenzene with p-chlorophenyl and p-bromophenyl radicalsChang Shih,D. H. Hey,Gareth H. Williams J. Chem. Soc. 1958 1885
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3. Synthesis, characterization and biological evaluation of fused thiazolo[3,2-a]pyrimidine derivativesJanardhan Banothu,Manjulatha Khanapur,Srinivas Basavoju,Rajitha Bavantula,Muralikrishna Narra,Sadanandam Abbagani RSC Adv. 2014 4 22866
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Biao Pan,Hong Huang,Xiao Yang,Jiangjiang Jin,Shaoqing Zhuang,Guangyuan Mu,Lei Wang J. Mater. Chem. C 2014 2 7428
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5. 389. Homolytic aromatic substituion. Part II. Competitive experiments on the phenylation of benzene, nitrobenzene, chlorobenzene, and pyridine. Partial rate factors for nitrobenzeneD. R. Augood,D. H. Hey,Gareth H. Williams J. Chem. Soc. 1952 2094
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